Cas no 6472-64-6 (1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene)

• Product Name: 1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene
• CAS No: 6472-64-6
• MF: C₁₆H₁₇ClO₃
• MW: 292.757384061813
• CID: 1680295
• PubChem ID: 2899500
• Update Time: 2025-04-21

1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene
• 1-chloro-4-[2-(2-ethoxyphenoxy)ethoxy]benzene
• AKOS008911898
• DTXSID30387654
• 6472-64-6

• Inchi： 1S/C16H17ClO3/c1-2-18-15-5-3-4-6-16(15)20-12-11-19-14-9-7-13(17)8-10-14/h3-10H,2,11-12H2,1H3
• InChI Key： XTCYUKXJOZRMLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCOC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 292.08671
• Monoisotopic Mass: 292.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.551
• PSA: 27.69